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Compound of Interest

Compound Name: (rac-cis)-Z-Bifenthrin-d5
Cat. No.: B1163520
Get Quote
\ J

Executive Summary & Scientific Context

(rac-cis)-Z-Bifenthrin-d5 is a stable isotope-labeled pyrethroid insecticide used primarily as an
internal standard in mass spectrometry (LC-MS/GC-MS). While chemically and toxicologically
analogous to unlabeled Bifenthrin, its deuterated nature and high purity requirements
necessitate specific handling protocols to prevent cross-contamination of analytical baselines
and environmental release.

The Critical Directive: The primary disposal hazard is aquatic toxicity, not mammalian acute
toxicity. Bifenthrin is a Type | pyrethroid that modulates sodium channels. It is lethal to aquatic
invertebrates (e.g., Daphnia magna) and fish in the parts-per-trillion (ppt) range. Under no
circumstances shall this compound or its residues enter the municipal water system.

Hazard Profile & Physical Properties

Understanding the physicochemical properties is the first step in a self-validating safety system.
You must treat the deuterated standard with the same rigor as the neat pesticide.
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Property Data / Value Operational Implication
Use for regulatory lookup
CAS No.[1] (Unlabeled) 82657-04-3
(RCRA/DOT).
Aquatic Toxicity (LC50) ~0.15 pg/L (Rainbow Trout) [1]  Zero-drain discharge policy.
- <1 ug/L (Water); Soluble in Residues will adhere to glass;
Solubility

Acetone/Toluene

water rinsing is ineffective.

Partition Coeff. (Log Kow)

>6.0

Highly lipophilic;
bioaccumulates in organic

matter.

RCRA Status

Not P/U Listed (Federal); State
Regs Apply

Treat as Hazardous Waste

(Toxic/Ignitable if in solvent).

Waste Stream Segregation Logic

Proper disposal depends on the physical state of the material. Use the following logic to

determine the correct waste stream.

Neat Solid (Active Ingredient)

LAB PACK: Toxic Solid
Incineration Required

Is it a Solution?

No (Pure Standard)|Yes (In Solvent)

Identify Waste Type

Dilute Solution (<1%)

| SOLVENT WASTE

Contaminated Solids
(Gloves, Tips, Vials)

: HAZARDOUS SOLID WASTE :
! Double Bag ]
! No Sharps in Soft Bags !

I Segregate: Halogenated vs Non-Halogenated |
I Tag: 'Toxic - Pesticide'
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Figure 1: Decision Matrix for Bifenthrin-d5 Waste Segregation. Note that solutions are often
governed by the solvent's hazard class (e.g., Flammable).

Detailed Disposal Procedures

Scenario A: Disposal of Neat Standard (Expired or
Degraded)

Context: You have a vial of solid (rac-cis)-Z-Bifenthrin-d5 (e.g., 1-10 mg) that is no longer
chemically pure.

Do Not Solubilize: Do not dissolve the solid in solvent just to pour it into a liquid waste
container. This increases the volume of hazardous waste unnecessarily.

o Primary Containment: Keep the substance in its original amber vial. Ensure the cap is TFE-
lined and tight.

o Secondary Containment: Place the vial into a clear, sealable bag (e.g., Ziploc).

e Labeling: Apply a hazardous waste tag.

o Chemical Name: (rac-cis)-Z-Bifenthrin-d5 (Solid).

o Hazards: Toxic (Acute), Environmental Hazard.

Hand-off: Transfer to your facility's "Lab Pack" drum for high-temperature incineration.

Scenario B: Disposal of Working Solutions (e.g., in
Acetone/Methanol)

Context: Leftover calibration standards or stock solutions.
o Solvent Compatibility Check: Identify the solvent (usually Acetone, Methanol, or Toluene).

e Segregation:
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o If solvent is Non-Halogenated (Acetone, MeOH): Dispose in "Organic Solvents - Non-
Halogenated" carboy.

o If solvent is Halogenated (DCM, Chloroform): Dispose in "Organic Solvents - Halogenated"
carboy.

o The "Pesticide Spike" Rule: Even if the concentration is low (ppm range), you must note the
presence of Bifenthrin on the waste tag.

o Why? Downstream waste handlers need to know that simple solvent recovery (distillation)
may not be appropriate due to the presence of a thermally stable neurotoxin.

e Rinsing: Rinse the empty working container 3 times with the same solvent used in the
solution. Add rinsate to the waste carboy.

Scenario C: Contaminated Labware (Pipette Tips, Weigh
Boats)

Context: Solid waste that has touched the compound.

» Evaporation (Controlled): If tips contain volatile solvents, allow them to evaporate in a fume
hood before bagging to prevent bag pressurization.

e Double Bagging: Use heavy-duty (2-mil) polyethylene bags.

o Sharps: If using glass Pasteur pipettes, they must go into a rigid "Sharps" container labeled
"Chemically Contaminated Sharps." Never put glass in soft trash bags.

Decontamination & Spill Response

The Self-Validating Check: If you spill this material, water alone will fail to clean it. Bifenthrin is
highly lipophilic (Log Kow > 6). Water will bead up and spread the contamination rather than
remove it.

Protocol for Benchtop Spills

e Isolate: Mark the area.
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e Solvent Wash: Apply a surfactant or an organic solvent (Ethanol or Acetone) to a paper
towel. Do not pour solvent directly on the bench.

o Wipe: Wipe the area from the outside in to avoid spreading.

o Verify: If available, use a UV lamp (many pyrethroids absorb/fluoresce faintly) or simply
repeat the wipe 3 times to ensure removal.

Disposal: Place all wipes in the Solid Hazardous Waste bin.

Regulatory & Compliance Notes

» EPA RCRA: While Bifenthrin is not explicitly P-listed, it meets the criteria for toxicity. If the
solvent is ignitable (Flash point < 60°C), the waste code D001 applies.[2] If the solvent is
Methanol/Toluene, FOO3/F005 codes apply [2].

e Drain Disposal:STRICTLY PROHIBITED. The release of pyrethroids into sewer systems is a
major violation of the Clean Water Act due to the inability of standard water treatment plants
to filter these lipophilic molecules effectively before discharge [3].

References

e National Pesticide Information Center.Bifenthrin Technical Fact Sheet. (Accessed 2026).
[Link]

» U.S. Environmental Protection Agency.Defining Hazardous Waste: Listed, Characteristic and
Mixed Radiological Wastes. [Link]

» University of California, Statewide IPM Program.Pyrethroids and Water Quality. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Bifenthrin Technical Fact Sheet [npic.orst.edu]
e 2. my.alfred.edu [my.alfred.edu]

» To cite this document: BenchChem. [Operational Guide: Disposal of (rac-cis)-Z-Bifenthrin-
d5]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1163520/docs#operational-guide-disposal-of-rac-cis-
z-bifenthrin-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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